Cas no 104662-01-3 (1-cyclohexylbut-2-yn-1-one)

1-cyclohexylbut-2-yn-1-one structure
1-cyclohexylbut-2-yn-1-one structure
Product name:1-cyclohexylbut-2-yn-1-one
CAS No:104662-01-3
MF:C14H22O3
MW:238.32268
CID:1145054
PubChem ID:11182693

1-cyclohexylbut-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexylbut-2-yn-1-one
    • SCHEMBL17430884
    • DTXSID00457858
    • 104662-01-3
    • 2-Butyn-1-one, 1-cyclohexyl-
    • Inchi: InChI=1S/C10H14O/c1-2-6-10(11)9-7-4-3-5-8-9/h9H,3-5,7-8H2,1H3
    • InChI Key: FJQCYRLEDOSSAX-UHFFFAOYSA-N
    • SMILES: CC#CC(=O)C1CCCCC1

Computed Properties

  • Exact Mass: 238.15696
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 35.53

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